3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid

• IUPAC Name: 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
• InChI: InChI=1S/C10H5F3N2O3/c11-10(12,13)9-14-7(15-18-9)5-2-1-3-6(4-5)8(16)17/h1-4H,(H,16,17)
• InChI Key: ZTOAUVQUTVRHBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=NOC(=N2)C(F)(F)F
• Molecular Formula: C10H5F3N2O3
• DSSTOX Substance ID: DTXSID00648966
• Molecular Weight: 258.15 g/mol
• CAS No.: 1092400-82-2

Description

3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid is a useful research compound. Its molecular formula is C10H5F3N2O3 and its molecular weight is 258.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A novel method for synthesizing 2-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)benzoic acid, involving thermal heterocyclization of 3-(hydroxyimino)isoindolin-1-one, was developed. This method highlights the use of 3-(hydroxyimino)isoindolin-1-ones as starting materials for preparing related compounds, showcasing its versatility in chemical synthesis V. Tkachuk et al., 2020.

Synthesis Techniques

The synthesis of benzoic acids containing a 1,2,4-oxadiazole ring via selective oxidation demonstrates a new approach, yielding higher efficiency and fewer steps compared to existing methods. This innovation in synthesis technique offers a streamlined route for producing these compounds G. G. Krasouskaya et al., 2015.

Mesomorphic Properties

Research into fluorinated banana-shaped 1,2,4-oxadiazoles explores the influence of alkyloxy-substituent lengths and fluorine group positioning on mesomorphic properties. This study contributes to the understanding of structure-property relationships in liquid crystals, potentially leading to new materials with tailored properties L. Karamysheva et al., 2002.

Liquid Crystalline Behavior

An investigation into 3,5-disubstituted 1,2,4-oxadiazoles reveals their potential as liquid crystalline monomers, showcasing smectic or nematic phases based on structural variations. This highlights the application of 1,2,4-oxadiazoles in designing new liquid crystalline materials G. Jian et al., 2014.

Antimicrobial and Antitubercular Agents

A novel series of 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds showed promising antibacterial and antitubercular activities, indicating the potential of 1,2,4-oxadiazole derivatives in developing new therapeutic agents S. Joshi et al., 2008.

Antioxidant Activities

The design and synthesis of novel 5-substituted-2-(3,4,5-trihydroxyphenyl)-1,3,4-oxadiazoles demonstrated significant antioxidant activities, suggesting these compounds as potential leads for antioxidant therapy A. Rabie et al., 2016.

Liquid Crystalline Materials

The synthesis and characterization of new mesogenic materials bearing the 1,2,4-oxadiazole moiety and their mesomorphic behavior investigation revealed the impact of terminal groups and core structure on liquid crystalline properties, providing insights for the design of novel liquid crystal materials Ghassan Q. Ali et al., 2018.

Mechanism of Action

Target of Action

The primary targets of the compound 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid are currently unknown

Mode of Action

Without specific information on the compound’s targets, it’s challenging to detail its mode of action. Based on its structural similarity to other benzoic acid derivatives, it may interact with its targets through hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

Benzoic acid derivatives are known to participate in a variety of biochemical processes, including enzymatic reactions and signal transduction pathways .

Pharmacokinetics

Its solubility in water and other solvents, as well as its molecular weight, suggest that it may have reasonable bioavailability .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s solubility, stability, and interactions with its targets .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation. It may cause respiratory irritation. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation. A fusion inhibitor of influenza A virus, based on oligothiophene, is capped by 3-fluoro-5-(trifluoromethyl)benzoic acid. This suggests potential future directions for the use of this compound in the development of new pharmaceuticals.